N-(3-acetylphenyl)-N'-(4-methylphenyl)urea

• IUPAC Name: 1-(3-acetylphenyl)-3-(4-methylphenyl)urea
• InChI: InChI=1S/C16H16N2O2/c1-11-6-8-14(9-7-11)17-16(20)18-15-5-3-4-13(10-15)12(2)19/h3-10H,1-2H3,(H2,17,18,20)
• InChI Key: KSXMTRFECJQCKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

N-(3-acetylphenyl)-N'-(4-methylphenyl)urea, also known as acetamiprid, is a systemic insecticide that belongs to the neonicotinoid class of chemicals. It is widely used in agriculture to protect crops from insect pests. Acetamiprid is known for its effectiveness against a wide range of pests, including aphids, whiteflies, thrips, and leafhoppers.

Mechanism of Action

Acetamiprid works by binding to the nicotinic acetylcholine receptor in insects, causing paralysis and death. This mechanism of action is similar to that of nicotine, but N-(3-acetylphenyl)-N'-(4-methylphenyl)urea is much more selective in its binding to insect receptors. This selectivity is what makes N-(3-acetylphenyl)-N'-(4-methylphenyl)urea effective against insect pests while having low toxicity to mammals.
Biochemical and Physiological Effects:
Acetamiprid has been shown to have a variety of biochemical and physiological effects on insects. It can cause changes in gene expression, disrupt neurotransmitter function, and interfere with energy metabolism. These effects ultimately lead to paralysis and death of the insect.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-acetylphenyl)-N'-(4-methylphenyl)urea is its high effectiveness against a wide range of insect pests. It is also relatively safe for use in agriculture, with low toxicity to mammals. However, one limitation of N-(3-acetylphenyl)-N'-(4-methylphenyl)urea is its potential impact on non-target organisms, such as bees and other pollinators. It is important to use N-(3-acetylphenyl)-N'-(4-methylphenyl)urea in a responsible manner to minimize its impact on the environment.

Future Directions

There are several future directions for research related to N-(3-acetylphenyl)-N'-(4-methylphenyl)urea. One area of interest is the development of more selective neonicotinoid insecticides that have even lower toxicity to mammals and non-target organisms. Another area of interest is the study of the long-term effects of N-(3-acetylphenyl)-N'-(4-methylphenyl)urea on insect populations and the environment. Finally, there is a need for more research on the potential impact of N-(3-acetylphenyl)-N'-(4-methylphenyl)urea on human health, particularly with regards to chronic exposure.

Synthesis Methods

Acetamiprid can be synthesized through a multi-step process, starting with the reaction of 3-acetyl-4-methylphenol with phosgene to form 3-acetyl-4-methylphenyl isocyanate. This intermediate is then reacted with aniline to form N-(3-acetylphenyl)-N'-(4-methylphenyl)urea. The synthesis method is relatively straightforward and can be carried out on a large scale.

Scientific Research Applications

Acetamiprid has been extensively studied for its effectiveness against various insect pests. It has been shown to be highly effective against aphids, which are a major pest of many crops. Acetamiprid has also been shown to be effective against other pests, including whiteflies, thrips, and leafhoppers. In addition, N-(3-acetylphenyl)-N'-(4-methylphenyl)urea has been shown to have low toxicity to mammals, making it a safe option for use in agriculture.